Cas no 2580180-63-6 (3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid
• CAS No: 2580180-63-6
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5658091
• PubChem ID: 165891140
• Update Time: 2025-11-01

3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580180-63-6
• EN300-27729619
• 3-[(benzyloxy)carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid
• 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-18(22)17-12-16-9-5-4-8-15(16)10-11-20(17)19(23)24-13-14-6-2-1-3-7-14/h1-9,17H,10-13H2,(H,21,22)
• InChI Key： ZUUOYLWNQZNMNU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2C=CC=CC=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid

Research Briefing on 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid (CAS: 2580180-63-6)

3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid (CAS: 2580180-63-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of central nervous system (CNS) therapeutics. Recent studies have highlighted its significance in the development of novel dopamine receptor modulators, which are being explored for their potential in treating neurological disorders such as Parkinson's disease and schizophrenia. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's structural features, including the benzazepine core and the benzyloxycarbonyl protecting group, make it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective D3 receptor antagonists, which showed promising results in preclinical models of addiction and psychosis. The study emphasized the compound's role in improving the pharmacokinetic profiles of these antagonists, thereby enhancing their therapeutic potential.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the use of 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid as a precursor for the development of allosteric modulators of G protein-coupled receptors (GPCRs). The researchers reported that modifications to the benzazepine scaffold led to compounds with high selectivity and efficacy, opening new avenues for targeting GPCRs involved in metabolic and cardiovascular diseases.

In addition to its pharmacological applications, advancements in the synthetic routes for this compound have been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis method that reduces the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale production, ensuring a reliable supply of the compound for further research and drug development.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and blood-brain barrier penetration need to be addressed in future studies. However, the ongoing research underscores the potential of 3-(benzyloxy)carbonyl-2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylic acid as a cornerstone in the design of next-generation therapeutics for CNS and other disorders.